Cas no 1806999-31-4 (6-(Difluoromethyl)-3-hydroxy-2-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 6-(Difluoromethyl)-3-hydroxy-2-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1806999-31-4
• MF: C₇H₃F₅INO
• MW: 339.001311540604
• CID: 4886701
• Update Time: 2025-05-25

6-(Difluoromethyl)-3-hydroxy-2-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-hydroxy-2-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5INO/c8-5(9)3-1-2(7(10,11)12)4(15)6(13)14-3/h1,5,15H
• InChI Key： WSTXFKGMPHRACX-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)(F)F)=CC(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1

Additional information on 6-(Difluoromethyl)-3-hydroxy-2-iodo-4-(trifluoromethyl)pyridine

Comprehensive Overview of 6-(Difluoromethyl)-3-hydroxy-2-iodo-4-(trifluoromethyl)pyridine (CAS No. 1806999-31-4)

The compound 6-(Difluoromethyl)-3-hydroxy-2-iodo-4-(trifluoromethyl)pyridine (CAS No. 1806999-31-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique structural features, including the presence of difluoromethyl, iodo, and trifluoromethyl groups, make it a valuable intermediate for synthesizing advanced molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

One of the key reasons for the growing interest in 6-(Difluoromethyl)-3-hydroxy-2-iodo-4-(trifluoromethyl)pyridine is its role in the development of novel heterocyclic compounds. Heterocycles are pivotal in medicinal chemistry, as they form the backbone of many FDA-approved drugs. The incorporation of fluorine and iodine atoms enhances the compound's bioavailability and metabolic stability, addressing common challenges in drug design. This aligns with the increasing demand for fluorinated pharmaceuticals, a topic frequently explored in scientific literature and AI-driven research platforms.

In agrochemical applications, 6-(Difluoromethyl)-3-hydroxy-2-iodo-4-(trifluoromethyl)pyridine serves as a precursor for crop protection agents. The trifluoromethyl group, in particular, is known for its ability to improve the efficacy of pesticides and herbicides. With the global push toward sustainable farming practices, this compound is often discussed in the context of green chemistry and reduced environmental impact. These keywords are highly relevant in SEO-optimized content, as they reflect user queries related to eco-friendly agricultural solutions.

The synthesis and characterization of 6-(Difluoromethyl)-3-hydroxy-2-iodo-4-(trifluoromethyl)pyridine require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are critical for its application in high-value industries. Researchers often search for detailed protocols on handling and analyzing such fluorinated pyridines, making this a valuable topic for technical audiences.

Another area of interest is the compound's potential in material science. Fluorinated pyridines are being explored for their use in organic electronics and liquid crystal displays (LCDs). The iodo substituent in 6-(Difluoromethyl)-3-hydroxy-2-iodo-4-(trifluoromethyl)pyridine offers opportunities for further functionalization, enabling the creation of tailored materials with specific optical or electronic properties. This aligns with the rising demand for advanced functional materials, a hot topic in both academic and industrial research.

From a commercial perspective, the availability of 6-(Difluoromethyl)-3-hydroxy-2-iodo-4-(trifluoromethyl)pyridine is limited due to its specialized nature. Suppliers and manufacturers often highlight its high purity and custom synthesis options to cater to niche markets. This addresses frequent user queries about sourcing rare chemicals and underscores the importance of reliable supply chains in research and development.

In summary, 6-(Difluoromethyl)-3-hydroxy-2-iodo-4-(trifluoromethyl)pyridine (CAS No. 1806999-31-4) is a versatile compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and alignment with contemporary research trends make it a subject of ongoing exploration. By focusing on fluorinated intermediates, sustainable chemistry, and advanced synthesis techniques, this overview caters to both technical and SEO-driven audiences, ensuring broad relevance and engagement.